2-(5-Fluoro-2-methylphenyl)-2-methylpropionaldehyde

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 2-(5-fluoro-2-methylphenyl)-2-methylpropanal
• InChI: InChI=1S/C11H13FO/c1-8-4-5-9(12)6-10(8)11(2,3)7-13/h4-7H,1-3H3
• InChI Key: AIHBPTWEQLZXKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C(C)(C)C=O

Description

2-(5-Fluoro-2-methylphenyl)-2-methylpropionaldehyde is a useful research compound. Its molecular formula is C11H13FO and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.1 g of 2-(5-fluoro-2-methylphenyl)-2-methylpropionitrile, dissolved in 60 ml of toluene, is mixed at −70° C. for 45 minutes with 44 ml of 1.2 M diisobutylaluminum hydride solution in toluene. After 4 hours at −78° C., 120 ml of ethyl acetate is added in drops. It is heated to room temperature and washed three times with 2N sulfuric acid and once with water. The ethyl acetate phase is dried (Na2SO4) and concentrated by evaporation. After distillation, 5.3 g of 2-(5-fluoro-2-methylphenyl)-2-methylpropionaldehyde of boiling point 120° C./0.031 hPa is obtained.